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The assessment of impact and friction sensitivity is a critical aspect of the research,
development, and handling of energetic materials. For researchers, scientists, and
professionals in drug development who may work with energetic compounds, a thorough
understanding of these properties is paramount for ensuring laboratory safety and predicting
material behavior. This guide provides a comparative overview of the impact and friction
sensitivity of various energetic materials, supported by experimental data and detailed
methodologies.

Comparative Sensitivity Data

The following table summarizes the impact and friction sensitivity for a selection of common
energetic materials. Impact sensitivity is often expressed as Hso, which represents the drop
height from which a standard weight has a 50% probability of causing an initiation.[1] Friction
sensitivity is determined using methods like the BAM friction apparatus and can be reported as
the load at which there is a 50% probability of initiation (Fso) or as a limiting frictional load.[2][3]
Lower Hso and friction values indicate greater sensitivity.
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] . o Impact Sensitivity o o
Energetic Material Abbreviation (Hso) Friction Sensitivity
50

Pentaerythritol

_ PETN 12 + 2 cm[4] 60 N[2]
Tetranitrate

Cyclotrimethylenetrinit
_ RDX 24 - 29 cm[5] 120 N[2]
ramine

Cyclotetramethylenete
) ) HMX 19 - 30 cm[5] 120 N[2]
tranitramine

100 cm (Figure of

2,4,6-Trinitrotoluene TNT o >360 N[2]
Insensitivity)[6]
Triaminotrinitrobenzen
TATB >320 cm[7] >360 N[2]
e
Nitroglycerin NG ~2 cm[1] Very Sensitive
Lead Azide 7-8 cm 0.1-1N
Lead Styphnate 7-10 cm 01-1N

Note: Sensitivity values can vary based on the specific test apparatus, procedure, and physical
characteristics of the material sample (e.qg., crystal size, purity).

Experimental Protocols

Standardized testing is essential for the reliable and reproducible assessment of mechanical
sensitivity. The following sections detail the methodologies for two of the most common tests:
the BAM Fallhammer Impact Test and the BAM Friction Test.

BAM Fallhammer Impact Test Protocol

The BAM fallhammer test is a widely used method to determine the impact sensitivity of solid
and liquid energetic materials.[8]

Apparatus: The test apparatus consists of a robust base, a drop hammer of a specified mass
(e.g., 1 kg, 5 kg, or 10 kg), guide rails, a release mechanism, and a steel anvil and roller
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assembly where the sample is placed.[9]
Sample Preparation:

e Solid samples are typically sieved to a specific particle size range (e.g., 0.5 mm to 1.0 mm).

[8]

o A measured volume of the sample, often 40 mms3, is placed in the testing device between two
steel rollers.[8]

Procedure:
o The sample is placed on the anvil assembly.
» Adrop weight is raised to a specific height and released, allowing it to strike the sample.

e An observation is made to determine if an initiation (explosion, flame, or decompaosition)
occurred. This can be based on sound, smoke, or visual evidence of a reaction.[8]

e The "up-and-down" or Bruceton statistical method is commonly employed.[6] In this method,
the height for the next trial is decreased after a positive result and increased after a negative
result, with the step size being uniform on a logarithmic or linear scale.

e This process is repeated for a predetermined number of trials (typically 20-50) to gather
sufficient data for statistical analysis.

Data Analysis: The Hso value, the height at which there is a 50% probability of initiation, is
calculated from the series of test results using statistical methods like the Bruceton analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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